Diallyl sulfone

• IUPAC Name: 3-prop-2-enylsulfonylprop-1-ene
• InChI: InChI=1S/C6H10O2S/c1-3-5-9(7,8)6-4-2/h3-4H,1-2,5-6H2
• InChI Key: NZEDMAWEJPYWCD-UHFFFAOYSA-N
• Canonical SMILES: C=CCS(=O)(=O)CC=C
• Molecular Formula: C6H10O2S
• DSSTOX Substance ID: DTXSID10168564
• Molecular Weight: 146.21 g/mol
• CAS No.: 16841-48-8

Description

Diallyl sulfone is an organosulfur compound with the chemical formula (C_6H_{10}O_2S). It is a derivative of diallyl sulfide, which is commonly found in garlic and other Allium species. This compound is known for its distinctive garlic-like odor and is used in various chemical and industrial applications due to its unique properties.

Scientific Research Applications

Diallyl sulfone has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: this compound has been studied for its potential antimicrobial and anticancer properties.

Medicine: Research has shown that this compound may have therapeutic potential in the treatment of certain diseases due to its bioactive properties.

Industry: It is used in the production of polymers, resins, and other industrial materials.

Mechanism of Action

Diallyl sulfide has been shown to have several mechanisms of action. It may target multiple signaling cascades commonly involved in various chronic diseases, including cancer and neuronal diseases. It has also been shown to be a selective inhibitor of cytochrome P450 2E1 (CYP2E1), an enzyme involved in the metabolism of a large number of compounds.

Safety and Hazards

Diallyl sulfide is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It is a flammable liquid and vapor, and it is toxic if swallowed. It can cause skin irritation, serious eye irritation, and may cause an allergic skin reaction.

Future Directions

Diallyl sulfide has shown potential in the prevention and treatment of various chronic diseases, including cancer, neuronal, cardiovascular, liver, and numerous other diseases. Future research is needed to further explore these effects and the potential health benefits of Diallyl sulfide.

Preparation Methods

Synthetic Routes and Reaction Conditions: Diallyl sulfone can be synthesized through the oxidation of diallyl sulfide. One common method involves the use of hydrogen peroxide as an oxidizing agent in the presence of a catalyst such as niobium carbide. The reaction typically proceeds under mild conditions, yielding this compound with high efficiency .

Industrial Production Methods: On an industrial scale, this compound is produced by the oxidation of diallyl sulfide using hydrogen peroxide. The process is carried out in a controlled environment to ensure the purity and yield of the final product. The use of recyclable catalysts and environmentally benign oxidizing agents makes this method sustainable and cost-effective .

Chemical Reactions Analysis

Types of Reactions: Diallyl sulfone undergoes various chemical reactions, including:

Oxidation: this compound can be further oxidized to form sulfoxides and sulfones.

Reduction: It can be reduced back to diallyl sulfide under specific conditions.

Substitution: this compound can participate in nucleophilic substitution reactions, where the sulfone group acts as a leaving group.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, niobium carbide catalyst.

Reduction: Hydrogen gas, palladium on carbon catalyst.

Substitution: Alkyl halides, base (e.g., sodium hydroxide).

Major Products Formed:

Oxidation: Sulfoxides, sulfones.

Reduction: Diallyl sulfide.

Substitution: Various substituted sulfones depending on the nucleophile used.

Comparison with Similar Compounds

Diallyl sulfone is compared with other similar organosulfur compounds such as diallyl disulfide and diallyl trisulfide:

Diallyl Disulfide: Found in garlic, has similar antimicrobial properties but differs in its chemical structure and reactivity.

Diallyl Trisulfide: Also found in garlic, known for its potent anticancer properties but has a different sulfur content and reactivity profile.

Uniqueness: this compound is unique due to its balanced properties of stability and reactivity, making it suitable for a wide range of applications in both research and industry .

Synthesis routes and methods

Procedure details

A solution of allyl alcohol isomer A from Step 2 (7.11 g, 16.65 mmol) and oxone (30.75 g, 50.0 mmol) in acetone (100 mL) and water (25 mL) was stirred at RT overnight then filtered, diluted with water and AcOEt, extracted with AcOEt, dried and concentrated. The residue is purified was purified by flash-chromatography over silica gel (eluted with Hexanes/AcOEt 99:1 to 60:40) to provide 5.50 g (72%) of allylsulfone.